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A Comparative Guide to Satellite-Based Chlorine
Monoxide Measurements
For researchers, scientists, and professionals in atmospheric chemistry and drug development,

accurate measurement of atmospheric chlorine monoxide (ClO) is crucial for understanding

stratospheric ozone depletion. This guide provides an objective comparison of ClO data

products from several key satellite instruments, supported by experimental validation data.

Chlorine monoxide (ClO) is a key reactive species in the catalytic cycles that lead to the

destruction of stratospheric ozone. A variety of satellite-based limb-sounding instruments have

been developed to provide global measurements of ClO profiles. The validation of these

measurements is critical for ensuring data quality and for their use in scientific studies. This

guide focuses on the comparison of ClO data from prominent instruments including the

Microwave Limb Sounder (MLS) on the Aura satellite, the Michelson Interferometer for Passive

Atmospheric Sounding (MIPAS) on Envisat, the Sub-Millimetre Radiometer (SMR) on the Odin

satellite, and the Superconducting Submillimeter-Wave Limb-Emission Sounder (SMILES) on

the International Space Station.

Comparative Performance of Satellite ClO
Measurements
The validation of satellite-derived ClO profiles relies on comparisons with independent

measurements from other satellite sensors, balloon-borne instruments, and ground-based
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radiometers. The following tables summarize the quantitative performance characteristics of

several satellite ClO data products based on published validation studies.

Instrument Platform
Measurement
Principle

Vertical
Resolution

Single Profile
Precision (at
peak ClO)

Aura/MLS Aura Satellite
Microwave Limb

Emission
3-4 km ~0.1 ppbv

Envisat/MIPAS Envisat Satellite
Infrared Thermal

Emission

~3 km (FR

mode)

Not specified in

snippets

Odin/SMR Odin Satellite
Microwave Limb

Emission

Not specified in

snippets

Not specified in

snippets

SMILES (NICT

v2.1.5)

International

Space Station

Submillimeter

Limb Emission

Not specified in

snippets

Not specified in

snippets

Table 1: General Characteristics of Selected Satellite Instruments for ClO Measurement. This

table provides an overview of the instruments, their platforms, measurement techniques, and

spatial resolution.
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Instrument
Comparison

Altitude Range Bias Key Findings

SMILES (NICT v2.1.5)

vs. JAXA L2P

Lower Stratosphere

(nighttime, low/mid-

latitudes)

NICT v2.1.5 has a

negative bias of ~30

pptv.

The bias is attributed

to the limited spectral

bandwidth used in the

NICT retrieval

process.[1]

SMILES (NICT v2.1.5)

vs. JAXA L2P

50 hPa (inside polar

vortex)

NICT v2.1.5 is higher

by 0.4 ppbv (30%).

This discrepancy is

also thought to be an

effect of the limited

spectral bandwidth in

the retrieval

processing.[1]

Aura/MLS vs.

Odin/SMR
Lower Stratosphere

MLS is biased low by

up to 0.3 ppbv relative

to SMR.

This bias is not

observed in the

Southern Hemisphere

polar vortex during

chlorine activation.[2]

SMILES (NICT v2.1.5)

vs. Aura/MLS,

Odin/SMR,

Envisat/MIPAS,

Ground-based

radiometer

Middle and Upper

Stratosphere (outside

polar regions)

No significant

systematic bias was

found.

This demonstrates the

scientific usability of

the SMILES ClO data,

including for diurnal

variations.[1]

Table 2: Inter-instrument Biases for ClO Measurements. This table highlights the systematic

differences observed between ClO data products from different satellite instruments.
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Instrument Altitude / Conditions
Systematic Error /
Uncertainty

SMILES (NICT v2.1.5)
80-20 hPa (daytime, mid-

latitudes)
5-10 pptv

SMILES (NICT v2.1.5)
~4 hPa (ClO peak, daytime,

mid-latitudes)
35 pptv

SMILES (NICT v2.1.5)
≤ 0.5 hPa (daytime, mid-

latitudes)
5-10 pptv

SMILES (NICT v2.1.5) ~2 hPa (ClO peak, nighttime) 8 pptv

Aura/MLS < 10 hPa 0.02 to 0.03 ppbv (5-10%)

Aura/MLS
20-30 hPa (winter hemisphere,

mid to high latitudes)
~0.1 ppbv (can be 50-100%)

Table 3: Estimated Systematic Errors and Uncertainties for ClO Measurements. This table

provides an overview of the estimated systematic errors associated with ClO measurements

from different instruments under various conditions.[1][3]

Experimental Validation Protocols
The validation of satellite ClO measurements is a critical process that involves comparing the

satellite data with independent, high-quality correlative data. The primary methodologies

employed in these validation efforts are detailed below.

Comparison with Balloon-Borne Instruments
Balloon-borne instruments provide high-resolution vertical profiles of atmospheric constituents

and are a crucial component of satellite data validation. For ClO, instruments like the Terahertz

and submillimeter Limb Sounder (TELIS) and the MIPAS-balloon instrument (MIPAS-B) have

been used.[1]

Methodology:
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Campaign Planning: Balloon flights are strategically planned to coincide with satellite

overpasses in terms of time and location.

Data Acquisition: The balloon-borne instrument measures vertical profiles of ClO and other

relevant trace gases.

Coincidence Criteria: Strict criteria for spatial and temporal coincidence between the

balloon and satellite measurements are applied. To enhance the number of matchups, a

trajectory match method is often employed. This involves calculating the forward and

backward trajectories of the air parcels sampled by the balloon instrument to find

coincidences with satellite measurements over a larger area and time window.[4][5]

Data Comparison: The retrieved ClO profiles from the satellite and the balloon-borne

instrument are compared, taking into account the different vertical resolutions and

measurement sensitivities of the instruments.

Comparison with Ground-Based Instruments
Ground-based microwave radiometers provide continuous measurements of the atmospheric

ClO column and its vertical distribution at a specific location.

Methodology:

Instrument Location: Ground-based instruments are typically located at sites with

favorable atmospheric conditions for microwave measurements.

Data Acquisition: The radiometer continuously measures the microwave emission from

atmospheric ClO.

Data Averaging: The ground-based data is often averaged over a specific time period to

reduce noise and match the temporal resolution of the satellite overpass.

Coincidence and Comparison: Satellite data points that fall within a certain radius of the

ground station are selected for comparison. The satellite-retrieved ClO profiles are

convolved with the ground-based instrument's averaging kernels to account for differences

in vertical sensitivity before comparison.
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Inter-Satellite Comparisons
Comparing ClO data from different satellite instruments is a valuable method for assessing

their consistency and identifying potential biases.

Methodology:

Co-location: Measurements from different satellites that are close in time and space are

identified.

Data Gridding: Data from different instruments are often gridded to a common spatial and

temporal resolution to facilitate comparison.

Statistical Analysis: Statistical methods are used to quantify the differences between the

datasets, including calculating mean biases, standard deviations, and correlation

coefficients.

Logical Workflow for Satellite ClO Data Validation
The following diagram illustrates the logical workflow involved in the validation of satellite-

based chlorine monoxide measurements.
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Workflow for Validation of Satellite ClO Measurements

Data Acquisition

Validation Process

Validation Outcome

Satellite ClO Measurements
(e.g., Aura/MLS, Envisat/MIPAS)

Spatiotemporal Coincidence Analysis
(including trajectory matching)

Correlative Measurements

Balloon-Borne Instruments
(e.g., MIPAS-B, TELIS)

Ground-Based Radiometers Other Satellite Instruments

Profile-to-Profile and
Column-to-Column Comparison

Bias and Uncertainty Quantification

Validated ClO Data Product
Error Characterization and
Data Quality Assessment

Click to download full resolution via product page

Caption: Workflow for the validation of satellite ClO data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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